Cas no 2138019-82-4 (N-ethyl-N,3,5-trimethylpiperidin-4-amine)

• Product Name: N-ethyl-N,3,5-trimethylpiperidin-4-amine
• CAS No: 2138019-82-4
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 5907141
• PubChem ID: 165468899
• Update Time: 2025-05-23

N-ethyl-N,3,5-trimethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N,3,5-trimethylpiperidin-4-amine
• EN300-781920
• 2138019-82-4

• Inchi： 1S/C10H22N2/c1-5-12(4)10-8(2)6-11-7-9(10)3/h8-11H,5-7H2,1-4H3
• InChI Key： XMXLXPHCARUFJP-UHFFFAOYSA-N
• SMILES： N(C)(CC)C1C(C)CNCC1C

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 15.3Ų

Additional information on N-ethyl-N,3,5-trimethylpiperidin-4-amine

N-Ethyl-N,3,5-trimethylpiperidin-4-amine (CAS No. 2138019-82-4): A Comprehensive Overview

N-Ethyl-N,3,5-trimethylpiperidin-4-amine, identified by the CAS registry number 2138019-82-4, is a complex organic compound with significant applications in various fields. This compound belongs to the class of piperidine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and industrial applications. The structure of this compound consists of a piperidine ring with specific substituents: an ethyl group and two methyl groups attached at the N-position and positions 3 and 5 of the ring. This substitution pattern imparts distinctive reactivity and functionality to the molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-Ethyl-N,3,5-trimethylpiperidin-4-amine. Researchers have explored various methods to optimize its production process, focusing on yield improvement and cost-effectiveness. One notable approach involves the use of catalytic asymmetric synthesis to control the stereochemistry of the product. This has been particularly important as stereochemistry plays a crucial role in determining the biological activity of such compounds.

The compound's chemical stability and reactivity make it a valuable intermediate in organic synthesis. It has been employed as a building block for constructing more complex molecules with therapeutic potential. For instance, studies have shown that derivatives of N-Ethyl-N,3,5-trimethylpiperidin-4-amine exhibit promising anti-inflammatory and analgesic properties. These findings have sparked interest in exploring its potential as a lead compound for drug development.

In addition to its pharmaceutical applications, N-Ethyl-N,3,5-trimethylpiperidin-4-amine has found utility in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been well-documented. Recent research has highlighted its role in enhancing the bioavailability of agricultural chemicals, thereby improving their efficacy against target pests while minimizing environmental impact.

The environmental fate and toxicity of CAS No. 2138019-82-4 have also been subjects of recent studies. Understanding its behavior in different ecosystems is crucial for assessing its safety profile and ensuring sustainable use. Findings from these studies suggest that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment.

In conclusion, N-Ethyl-N,3,5-trimethylpiperidin-4-amine (CAS No. 2138019-82-4) stands out as a versatile compound with diverse applications across multiple industries. Its chemical properties and synthetic flexibility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses and environmental impact, this compound is poised to play an increasingly significant role in both academic and industrial settings.